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For distribution to: Researchers, scientists, and drug development professionals.

Abstract

N-Chloroacetyl-DL-alanine is a synthetically derived amino acid derivative that holds
significant promise in various research and development sectors, particularly in peptide
synthesis and as a potential modulator of enzymatic activity. This technical guide provides an
in-depth overview of its chemical properties, a detailed experimental protocol for its synthesis,
and an exploration of its potential biological activities and applications in drug discovery. The
information is curated to support researchers in leveraging this compound for novel therapeutic
and biotechnological advancements.

Introduction

N-Chloroacetyl-DL-alanine is a modified form of the non-essential amino acid DL-alanine.
The addition of a chloroacetyl group to the amino group of DL-alanine introduces a reactive
electrophilic site, making it a valuable intermediate in organic synthesis. This functionalization
allows for its use as a building block in the synthesis of peptides and other complex organic
molecules.[1] Furthermore, the presence of the chloroacetyl moiety suggests potential
applications as an enzyme inhibitor, drawing parallels to other haloacetylated compounds
known to exhibit biological activity. This guide aims to provide a comprehensive resource for
researchers working with or considering the use of N-Chloroacetyl-DL-alanine.
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Physicochemical Properties

A summary of the key physicochemical properties of N-Chloroacetyl-DL-alanine is presented
in Table 1. This data is essential for its proper handling, storage, and application in
experimental settings.

Property Value Reference(s)
Molecular Formula CsHsCINOs3 [2]
Molecular Weight 165.57 g/mol [1][2]
CAS Number 1190-32-5 [1112]
Appearance White solid

Melting Point 125 °C

:’:g;lz;:]ical Polar Surface Area 66.4 A2 2]
LogP -0.1855 [2]
Hydrogen Bond Donors 2 [2]
Hydrogen Bond Acceptors 2 [2]
Rotatable Bonds 3 [2]

Synthesis of N-Chloroacetyl-DL-alanine

The synthesis of N-Chloroacetyl-DL-alanine is typically achieved through the N-acylation of
DL-alanine with chloroacetyl chloride. The following protocol is a generalized method based on
established procedures for the N-chloroacetylation of amino acids.[3][4][5]

Experimental Protocol: N-acylation of DL-alanine

Materials:
e DL-alanine

o Chloroacetyl chloride
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Phosphate buffer (0.1 M, pH 7.4)

Propylene oxide (or another suitable HCI scavenger)
Round-bottom flask

Magnetic stirrer

Ice bath

Filtration apparatus

Cold distilled water

Ethyl acetate (for extraction, if necessary)
Procedure:

Dissolution: In a round-bottom flask, dissolve DL-alanine (1.0 equivalent) in 0.1 M phosphate
buffer (pH 7.4).

Cooling: Place the flask in an ice bath and stir the solution using a magnetic stirrer until the
temperature equilibrates to 0-5 °C.

Addition of Acylating Agent: While vigorously stirring, slowly add chloroacetyl chloride (1.1 to
1.2 equivalents) dropwise to the reaction mixture. Maintain the temperature below 5 °C
during the addition.

HCI Scavenging: Concurrently with the chloroacetyl chloride addition, add an HCI scavenger
such as propylene oxide to neutralize the hydrochloric acid byproduct.[6]

Reaction: Continue to stir the reaction mixture in the ice bath for 20-30 minutes, after which
the ice bath can be removed, and the reaction can proceed at room temperature for an
additional 2-3 hours.

Product Isolation:

o If the product precipitates out of the solution, it can be collected by filtration.
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o Wash the collected solid with a small amount of cold distilled water to remove any
inorganic impurities.

o If the product remains in solution, it can be extracted with an organic solvent such as ethyl
acetate.

e Drying: Dry the purified product under vacuum to yield N-Chloroacetyl-DL-alanine as a
white solid.

Synthesis Workflow

Click to download full resolution via product page

A generalized workflow for the synthesis of N-Chloroacetyl-DL-alanine.

Potential Biological Activity and Mechanism of
Action
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While specific quantitative data on the biological activity of N-Chloroacetyl-DL-alanine is not
extensively documented in publicly available literature, its structural similarity to other chloro-
derivatives of alanine suggests a potential role as an enzyme inhibitor. The chloroacetyl group
can act as an electrophile, capable of forming covalent bonds with nucleophilic residues in the
active sites of enzymes, leading to irreversible inhibition.

Inhibition of Alanine Racemase

A plausible target for N-Chloroacetyl-DL-alanine is alanine racemase (Alr), a bacterial
enzyme essential for the synthesis of D-alanine, a key component of the peptidoglycan cell
wall.[7][8] Inhibition of this enzyme disrupts cell wall synthesis, leading to bacterial cell death.
Related compounds, such as [3-chloro-L-alanine, are known to be effective inhibitors of alanine
racemase.[7][9] The proposed mechanism involves the N-chloroacetylated alanine analog
binding to the active site of the enzyme, followed by alkylation of a key residue by the
chloroacetyl group.
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Proposed inhibition of alanine racemase by N-Chloroacetyl-DL-alanine.

Inhibition of Alanine Aminotransferase

Another potential target is alanine aminotransferase (ALT), an enzyme involved in amino acid
metabolism.[10] Inhibitors of ALT have been investigated for their therapeutic potential in
various diseases.[11][12][13] Similar to the proposed mechanism for alanine racemase, N-
Chloroacetyl-DL-alanine could potentially bind to the active site of ALT and covalently modify

a critical residue, leading to its inactivation.

Applications in Drug Development
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The properties of N-Chloroacetyl-DL-alanine make it a compound of interest in drug
development for several reasons:

» Antibacterial Drug Discovery: As a potential inhibitor of alanine racemase, it could serve as a
lead compound for the development of novel antibacterial agents.[7]

o Peptide-Based Therapeutics: Its use as a building block in peptide synthesis allows for the
creation of modified peptides with potentially enhanced stability, permeability, or biological
activity.

o Enzyme-Targeted Drug Design: The reactive chloroacetyl group can be utilized in the design
of targeted covalent inhibitors for a range of enzymes implicated in disease.

Conclusion

N-Chloroacetyl-DL-alanine is a versatile chemical entity with established utility in synthetic
chemistry and significant potential in the realm of medicinal chemistry and drug discovery. Its
straightforward synthesis and the reactive nature of its chloroacetyl group provide a foundation
for its application as both a synthetic intermediate and a potential therapeutic agent. Further
research is warranted to fully elucidate its biological activities and to explore its full potential in
the development of novel pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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